Cas no 1155554-97-4 (Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]-)

• Product Name: Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]-
• CAS No: 1155554-97-4
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• CID: 5166849
• Update Time: 2025-10-24

Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]-
• 1-(4-Bromophenyl)-2-(isobutylthio)ethan-1-one

• Inchi： 1S/C12H15BrOS/c1-9(2)7-15-8-12(14)10-3-5-11(13)6-4-10/h3-6,9H,7-8H2,1-2H3
• InChI Key： FCABLYBJUDSNKT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C=C1)CSCC(C)C

Additional information on Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]-

Comprehensive Overview of Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- (CAS No. 1155554-97-4)

Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- (CAS No. 1155554-97-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromophenyl and thioether functional groups, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its structural properties, which make it a promising candidate for pharmaceutical intermediates and functional materials.

The molecular structure of Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- features a 4-bromophenyl group attached to an ethanone core, with a 2-methylpropylthio substituent. This configuration imparts distinct chemical reactivity, making it valuable for cross-coupling reactions and catalysis. Recent studies highlight its role in the synthesis of biologically active molecules, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

In the context of current research trends, Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- is often discussed alongside green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such compounds, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward green solvents and energy-efficient processes, topics frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its thioether linkage and aromatic bromine moiety make it a versatile building block for polymeric materials and liquid crystals. These applications are particularly relevant to the development of flexible electronics and optoelectronic devices, which are currently in high demand due to advancements in wearable technology and renewable energy solutions.

From a commercial perspective, Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- is often sought after by pharmaceutical manufacturers and research laboratories. Its CAS No. 1155554-97-4 serves as a critical identifier in chemical databases, ensuring accurate procurement and regulatory compliance. The compound's purity and stability are also key considerations, as they directly impact its performance in high-throughput screening and drug discovery workflows.

In summary, Ethanone, 1-(4-bromophenyl)-2-[(2-methylpropyl)thio]- (CAS No. 1155554-97-4) is a multifaceted compound with broad applications in medicinal chemistry, material science, and sustainable synthesis. Its unique structural features and reactivity profile continue to inspire innovative research, addressing some of the most pressing challenges in modern science and technology.